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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for measuring the activity of
the Sarco/Endoplasmic Reticulum Ca?*-ATPase (SERCA) following treatment with its small-
molecule activator, CDN1163. These guidelines are intended for researchers in academia and
industry investigating SERCA function, screening for novel SERCA modulators, and developing
therapeutics targeting diseases associated with SERCA dysfunction.

Introduction

The Sarco/Endoplasmic Reticulum Ca?*-ATPase (SERCA) is a critical intracellular ion pump
responsible for transporting Ca2* ions from the cytoplasm into the sarcoplasmic or endoplasmic
reticulum lumen, a process essential for muscle relaxation and intracellular calcium signaling.
[1][2][3] Dysregulation of SERCA activity has been implicated in a variety of diseases, including
heart failure, diabetes, and neurodegenerative disorders.[4][5] CDN1163 is a small-molecule
allosteric activator of SERCA that has been shown to directly bind to the enzyme and enhance
its Ca2* transport activity.[1][6][7] This makes CDN1163 a valuable tool for studying SERCA
function and a potential therapeutic agent.[4][8][9]

Accurate measurement of SERCA activity is paramount for understanding its regulation and for
characterizing the effects of compounds like CDN1163. This document outlines two primary
methods for assessing SERCA activity: the NADH-coupled ATPase assay and the Calcium
Uptake assay.
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Signaling Pathway and Mechanism of Action

SERCA utilizes the energy from ATP hydrolysis to pump Ca?* ions against their concentration
gradient. CDN1163 acts as a direct activator of SERCA, enhancing its maximal activity (Vmax)
and promoting a conformational state that favors Ca2* translocation into the SR/ER lumen.[1]
[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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